Cas no 2358-41-0 (1-fluoro-2-trifluoromethanesulfonylbenzene)

• Product Name: 1-fluoro-2-trifluoromethanesulfonylbenzene
• CAS No: 2358-41-0
• MF: C₇H₄F₄O₂S
• MW: 228.164074897766
• MDL: MFCD09971596
• CID: 825362
• PubChem ID: 15731661
• Update Time: 2025-04-19

1-fluoro-2-trifluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-((trifluoromethyl)sulfonyl)benzene
• 1-Fluoro-2-trifluoromethylsulfonyl-benzene
• 1-Fluoro-2-(trifluoromethylsulfonyl)benzene
• 1-Fluoro-2-[(trifluoromethyl)sulfonyl]benzene
• Suvorexant (MK-4305)
• 2-Fluorophenyltrifluoromethylsulphone
• 2-Fluor-phenyltrifluormethyl-sulfon
• 1-fluoro-2-trifluoromethanesulfonylbenzene
• Benzene, 1-fluoro-2-[(trifluoromethyl)sulfonyl]-
• C7H4F4O2S
• NXZFXDLCZKKNCX-UHFFFAOYSA-N
• BCP21730
• CF0054
• 1602AB
• o-Fluorophenyl Trifluoromethyl Sulfone
• 2-Fluorophenyl(trifluoromethyl) sulfone
• AM81169
• 2358-41-0
• 1-Fluoro-2-(trifluoromethylsulfonyl)benzene CAS No.:2358-41-0
• SCHEMBL554516
• EN300-31973
• SY007160
• J-015157
• DTXSID40577600
• BS-13925
• CS-D0099
• AKOS009209952
• AB93470
• MFCD09971596
• 1-Fluoro-2-(trifluoromethanesulfonyl)benzene
• o-Fluorophenyl TrifluoroMethyl Sulfone;Benzene, 1-fluoro-2-[(trifluoroMethyl)sulfonyl]-

• MDL： MFCD09971596
• Inchi： 1S/C7H4F4O2S/c8-5-3-1-2-4-6(5)14(12,13)7(9,10)11/h1-4H
• InChI Key： NXZFXDLCZKKNCX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 227.98700
• Monoisotopic Mass: 227.98681319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5
• XLogP3: 2.5

Experimental Properties

• Density: 1.502±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 246.1±40.0 ºC (760 Torr),
• Flash Point: 102.7±27.3 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• PSA: 42.52000
• LogP: 3.20000